Cas no 22612-53-9 (Butane-1-13C (8CI,9CI))

• Product Name: Butane-1-13C (8CI,9CI)
• CAS No: 22612-53-9
• MF: C₄H₁₀
• MW: 59.1148562431335
• CID: 250972
• PubChem ID: 11535546
• Update Time: 2025-04-19

Butane-1-13C (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Butane-1-13C (8CI,9CI)
• butane
• (1-13C)butane
• Butane-1-13C
• DTXSID70468153
• (113C)butane
• Butane-1-13C, 99 atom % 13C
• 22612-53-9
• Butane-1-13c,99 atom % 13c

• Inchi： 1S/C4H10/c1-3-4-2/h3-4H2,1-2H3/i1+1
• InChI Key： IJDNQMDRQITEOD-OUBTZVSYSA-N
• SMILES： C([13CH3])CC

Computed Properties

• Exact Mass: 59.081605154g/mol
• Monoisotopic Mass: 59.081605154g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 2.11 (vs air)
• Melting Point: −138 °C(lit.)
• Boiling Point: −0.5 °C(lit.)
• Refractive Index: 1.354
• Solubility: Not determined
• Vapor Pressure: 51.6 psi ( 37.7 °C)

Butane-1-13C (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1011 2.1
• WGK Germany：3
• Hazard Category Code： 11-36/37-12
• Safety Instruction： 16-26-33-38
• Hazardous Material Identification：